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Compound of Interest

Compound Name: 3,5-Dinitrobenzyl alcohol

Cat. No.: B106355

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data sheet (SDS) information for 3,5-Dinitrobenzyl
alcohol, tailored for professionals in research and drug development. The following sections
detail the compound's properties, associated hazards, handling procedures, and emergency
protocols, presented in a clear and accessible format to ensure safe laboratory practices.

Section 1: Chemical and Physical Properties

3,5-Dinitrobenzyl alcohol is a slightly yellow amorphous powder.[1] Key physical and
chemical data are summarized in the table below, compiled from various supplier safety data
sheets.
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Property Value Source
CAS Number 71022-43-0 [1]
Molecular Formula C7HeN20s [1]
Molecular Weight 198.13 g/mol [1]

Pale yellow to dark yellow or
Appearance pale cream to cream to pale [2]

brown powder.

Melting Point 88-91 °C [1]
Boiling Point 335.43°C (rough estimate) [1]
Solubility Soluble in Methanol. [3]
Vapor Pressure Negligible [4]

Section 2: Hazard Identification and GHS
Classification

3,5-Dinitrobenzyl alcohol is considered a hazardous substance.[4] While some sources state
it is not a hazardous substance or mixture according to GHS classification in accordance with
OSHA Hazard Communication Standard (29 CFR 1910.1200), other safety data sheets
indicate potential hazards that necessitate careful handling.[5] It is crucial to handle the
substance with care, assuming it to be hazardous in a laboratory setting.

Nitroaromatic compounds, in general, may pose an explosion risk if subjected to shock or
rapid, uncontrolled heating.[4] There is also a risk of violent decomposition or explosion when
such compounds are heated with caustic alkalies.[4] Dusts of this material may form an
explosive mixture with air.[4]

Section 3: Toxicological Information

Detailed toxicological data for 3,5-Dinitrobenzyl alcohol is limited. Most reviewed safety data
sheets indicate that no significant acute toxicological data has been identified in literature
searches.[4][5] However, the following potential health effects are noted:
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 Ingestion: Accidental ingestion may be damaging to an individual's health, particularly if there
is pre-existing organ damage (e.g., liver, kidneys).[4] The substance and/or its metabolites
may bind to hemoglobin, leading to methemoglobinemia, a condition that inhibits normal
oxygen uptake.[4]

o Eye Contact: Direct contact may cause transient discomfort, characterized by tearing or
conjunctival redness.[4]

o Skin Contact: The material is not thought to produce adverse health effects or skin irritation
based on animal models.[4] However, good hygiene practices require minimizing exposure
and using suitable gloves.[4] Open cuts, abraded, or irritated skin should not be exposed to
this material.[4]

 Inhalation: The material is not expected to cause adverse health effects or respiratory tract
irritation.[4] Nevertheless, exposure should be minimized through appropriate control
measures.[4]

A summary of the available toxicological data is presented below.
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Toxicological Endpoint

Finding

Acute Toxicity

No information available.[5]

Skin Corrosion/Irritation

No information available.[5]

Serious Eye Damage/Irritation

No information available.[5]

Respiratory or Skin Sensitization

No information available.[5]

Germ Cell Mutagenicity

No information available.[5]

Carcinogenicity

No ingredient of this product present at levels
greater than or equal to 0.1% is identified as
probable, possible or confirmed human
carcinogen by IARC, OSHA, or NTP.[5]

Reproductive Toxicity

No information available.[5]

STOT-Single Exposure

No information available.[5]

STOT-Repeated Exposure

No information available.[5]

Aspiration Hazard

No information available.[5]

Section 4: Safe Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Handling:

e Avoid all personal contact, including inhalation.[4]

o Wear appropriate personal protective equipment (PPE), including protective clothing, safety

glasses with side shields or chemical goggles, and suitable gloves.[4][5]

o Use in a well-ventilated area, preferably with local exhaust ventilation.[5][6]

e Prevent the dispersion of dust.[5]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[5]
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e Do not subject the material to grinding, shock, or friction.[5]

e Wash hands and face thoroughly after handling.[5]

Storage:

Store in original, tightly closed containers.[4][5]

Keep containers in a cool, shaded, and well-ventilated area.[5][7]

Avoid shock and friction during storage.[5]

Incompatible materials to avoid include oxidizing agents, acids, acid chlorides, acid
anhydrides, and strong bases.[4]

A logical workflow for the safe handling of 3,5-Dinitrobenzyl alcohol is depicted in the
following diagram.
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Potential Hazards

plosive Hazard 5 5 Environmental Hazard
D 0 ea z (Harmful to aquatic organisms)

Proper Disposal:
- Follow local regulations
- Do not release to environment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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